Cas no 59454-05-6 (1-Piperidinecarboxylicacid, pentyl ester)

• Product name: 1-Piperidinecarboxylicacid, pentyl ester
• CAS No: 59454-05-6
• MF: C₁₁H₂₁NO₂
• MW: 199.28994
• CID: 384646
• PubChem ID: 232663

1-Piperidinecarboxylicacid, pentyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, pentyl ester
• pentyl piperidine-1-carboxylate
• AC1L5ODX
• AC1Q6727
• AG-J-20703
• AR-1L0103
• CTK5A9977
• NSC30490
• NSC-30490
• DTXSID00283215
• SCHEMBL10700528
• 59454-05-6

• Inchi： InChI=1S/C11H21NO2/c1-2-3-7-10-14-11(13)12-8-5-4-6-9-12/h2-10H2,1H3
• InChI Key： YXBKRUFCMRJIQY-UHFFFAOYSA-N
• SMILES： CCCCCOC(=O)N1CCCCC1

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 0.99
• Boiling Point: 274.5°Cat760mmHg
• Flash Point: 119.8°C
• Refractive Index: 1.469
• PSA: 29.54
• LogP: 2.73700